Cas no 2183750-24-3 (2-[4-(morpholine-4-carbonyl)piperidin-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 2183750-24-3
• MF: C₂₁H₂₉N₃O₃
• MW: 371.47326540947
• CID: 5308827
• PubChem ID: 133866882
• Update Time: 2025-06-09

2-[4-(morpholine-4-carbonyl)piperidin-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2183750-24-3
• F6806-7191
• 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• AKOS040881736
• 1-(3,4-Dihydro-1(2H)-quinolinyl)-2-[4-(4-morpholinylcarbonyl)-1-piperidinyl]ethanone

• Inchi： 1S/C21H29N3O3/c25-20(24-9-3-5-17-4-1-2-6-19(17)24)16-22-10-7-18(8-11-22)21(26)23-12-14-27-15-13-23/h1-2,4,6,18H,3,5,7-16H2
• InChI Key： ZOHWBPQXWYGYEQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CCC1)CN1CCC(C(N2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 371.22089180g/mol
• Monoisotopic Mass: 371.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 623.9±55.0 °C(Predicted)
• pka: 6.49±0.10(Predicted)

Additional information on 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Introduction to 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 2183750-24-3)

2-[4-(morpholine-4-carbonyl)piperidin-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2183750-24-3, this molecule represents a fusion of two pharmacophoric moieties: a piperidine ring functionalized with a morpholine carbonyl group and a tetrahydroquinoline scaffold. Such structural motifs are frequently explored in the design of novel therapeutic agents, particularly in the quest for drugs targeting central nervous system (CNS) disorders, inflammation, and other metabolic diseases.

The significance of this compound lies in its potential to interact with multiple biological targets, which is a hallmark of many successful drugs. The piperidine-morpholine core is known for its ability to modulate enzyme activity and receptor binding, while the tetrahydroquinoline moiety often contributes to solubility and blood-brain barrier penetration. These properties make 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision. Studies suggest that the morpholine-4-carbonyl group may serve as a key interaction point with biological targets, potentially participating in hydrogen bonding or hydrophobic interactions. Meanwhile, the tetrahydroquinoline ring could facilitate binding to aromatic pockets in proteins, a common feature in many drug-target interactions.

In the context of CNS disorders, compounds with structural similarities to 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one have shown promise in preclinical studies. For instance, derivatives of tetrahydroquinoline have been investigated for their potential role in modulating neurotransmitter systems such as serotonin and dopamine. The presence of the morpholine moiety further enhances the likelihood of favorable pharmacokinetic properties, including improved oral bioavailability and reduced toxicity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriately substituted piperidine and morpholine derivatives, followed by functionalization with the tetrahydroquinoline moiety. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have made it possible to construct complex molecules like 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one with greater efficiency and precision.

From a medicinal chemistry perspective, the design of such molecules often involves iterative modifications based on structureActivity relationship (SAR) studies. By systematically altering specific functional groups or substituents, researchers can fine-tune the biological activity of the compound. For example, variations in the size or electronic properties of the tetrahydroquinoline ring may significantly impact its interaction with biological targets. Similarly, modifications to the morpholine portion could influence metabolic stability or receptor selectivity.

Preclinical data on 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1 -yl)ethan - 1 - one (CAS No. 2183750 - 24 - 3) are still limited but suggest potential therapeutic applications. In vitro assays have demonstrated activity against certain enzymes and receptors relevant to diseases such as Alzheimer's and Parkinson's. Additionally , preliminary pharmacokinetic studies indicate that the compound exhibits reasonable solubility and bioavailability , making it a viable candidate for further development .

The future direction of research on this compound may include exploring its efficacy in animal models of disease , as well as investigating potential side effects or drug-drug interactions . Given its unique structural features , there is also interest in repurposing it for other therapeutic areas where similar pharmacophores have shown promise . Collaborative efforts between academic researchers and pharmaceutical companies could accelerate these efforts by combining expertise in synthetic chemistry , biology , pharmacology , and drug development .

In conclusion, 2-[ 4 -( morpholine - 4 - carbonyl ) piperidin - 1 - yl ] - 1 -( 1 , 2 , 3 , 4 - tetrahydroquinolin - 1 - yl ) ethan - 1 - one ( CAS No .2183750 -24 -3) represents an intriguing compound with potential therapeutic applications particularly in central nervous system disorders . Its unique structural features combined with promising preclinical data make it an attractive target for further investigation . As research continues to uncover new insights into its biology and pharmacology , this molecule may emerge as a valuable tool for developing novel treatments .